N-(2,6-dimethylphenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide
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Description
N-(2,6-dimethylphenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H22N6O2S and its molecular weight is 458.54. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Conformation
The crystal structure of compounds related to N-(2,6-dimethylphenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide has been studied to understand their molecular geometry, conformation, and intermolecular interactions. These studies provide insights into how these compounds' structures influence their physical properties and reactivity. For example, Park et al. (1995) investigated a potent analgesic capsaicinoid, revealing that its vanilloid, amide, and dimethylphenyl groups are nearly perpendicular to each other, highlighting the compound's complex molecular architecture (Park et al., 1995).
Structural Aspects and Inclusion Compounds
Research on amide-containing isoquinoline derivatives, including structures similar to this compound, has been conducted to explore their capability to form crystalline salts and inclusion compounds with various organic molecules. This work, as shown by Karmakar et al. (2007), emphasizes the potential of these compounds in developing materials with novel optical properties (Karmakar et al., 2007).
Antibacterial and Antifungal Applications
The synthesis and biological screening of compounds structurally related to this compound have been explored for potential antibacterial, antifungal, and anthelmintic activities. Research indicates that some synthesized compounds exhibit significant biological activities, which could lead to the development of new antimicrobial agents (Khan et al., 2019).
Anticancer Properties
Investigations into the anticancer activities of 4-arylsulfonyl-1,3-oxazoles, sharing a structural motif with this compound, have shown promising results against various cancer cell lines. This highlights the potential of such compounds in oncological research and treatment strategies (Zyabrev et al., 2022).
Properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-[[11-(4-methoxyphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N6O2S/c1-15-5-4-6-16(2)22(15)25-21(31)14-33-24-27-26-23-20-13-19(28-30(20)12-11-29(23)24)17-7-9-18(32-3)10-8-17/h4-12,19-20,23,26,28H,13-14H2,1-3H3,(H,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMNNJDFWZDDYLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CSC2=NNC3N2C=CN4C3CC(N4)C5=CC=C(C=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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